Cas no 2229440-33-7 (3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol
• CAS No: 2229440-33-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5835517
• PubChem ID: 165641006
• Update Time: 2025-05-24

3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol
• 2229440-33-7
• EN300-1786659
• 3-{[4-(pyrrolidin-1-yl)phenyl]methyl}azetidin-3-ol

• Inchi： 1S/C14H20N2O/c17-14(10-15-11-14)9-12-3-5-13(6-4-12)16-7-1-2-8-16/h3-6,15,17H,1-2,7-11H2
• InChI Key： BFMPZELULRWPCL-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2)N2CCCC2)CNC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol

Introduction to 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol (CAS No: 2229440-33-7)

3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2229440-33-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework that combines a pyrrolidine moiety with a phenylmethyl group linked to an azetidine ring, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The structural composition of 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol underscores its versatility as a scaffold for drug discovery. The presence of the pyrrolidine ring suggests possible interactions with biological targets such as enzymes and receptors, while the azetidine ring introduces rigidity, which can be crucial for binding affinity and selectivity. The phenylmethyl group further enhances the molecule's complexity, offering multiple sites for functionalization and modulation.

In recent years, there has been a growing interest in heterocyclic compounds for their role in modulating various biological pathways. Among these, azetidine derivatives have shown promise in several therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The incorporation of a pyrrolidine moiety into the azetidine framework in 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol may enhance its ability to interact with specific biological targets, making it a valuable candidate for further investigation.

The pharmacological potential of 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol has not yet been fully explored, but preliminary studies suggest that it may exhibit properties relevant to several disease states. For instance, the pyrrolidine ring is known to be a key structural feature in many CNS-active compounds, suggesting that this molecule could have applications in the treatment of neurodegenerative diseases or psychiatric disorders. Additionally, the phenylmethyl group may contribute to its binding affinity for certain enzymes or receptors involved in inflammatory processes.

The synthesis of 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective reactions to construct the desired azetidine core. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product is suitable for further pharmacological evaluation.

In the context of drug discovery, the availability of high-quality starting materials and intermediates is crucial for efficient development. The synthesis of 3-{4-(pyrrolidin-1-yl)phenylmethyl}azetidin-3-ol, with its well-defined structure and predictable reactivity, provides an excellent platform for exploring new chemical entities. By leveraging this compound as a scaffold, researchers can rapidly design and synthesize analogs with tailored properties, accelerating the discovery process.

The biological evaluation of > has only just begun. Initial in vitro studies have shown promising results regarding its interaction with specific biological targets. These findings are consistent with the structural features that make this compound an attractive candidate for further investigation. The next steps involve more comprehensive pharmacological testing to elucidate its mechanism of action and assess its potential therapeutic applications.

The development of novel therapeutic agents relies heavily on innovative chemical design and synthetic methodologies. The case of
> highlights how a well-designed molecule can emerge from a combination of structural complexity and functional diversity. By integrating insights from medicinal chemistry with advances in synthetic organic chemistry, researchers can create molecules that are both biologically relevant and chemically tractable.

The future prospects for
> are bright, with several avenues for further exploration remaining open. For instance, computational modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level. These insights can guide the design of next-generation analogs with improved potency and selectivity. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before it can be considered for clinical development.

In conclusion,
> represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new biological targets and develop innovative synthetic strategies,
> has the potential to play a crucial role in the discovery and development of novel therapeutic agents.